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Stability Under Specific Conditions

The most detailed stability data comes from a 2018 study that developed a highly sensitive LC-ESI-MS/MS

method. The researchers comprehensively evaluated the stability of amantadine in human plasma under

various conditions relevant to sample handling and storage [1].

The table below summarizes the stability findings from this study:

Stability Condition Duration Outcome

Bench-top (Room Temperature) 20 hours Stable

Processed Sample (in autosampler, 5°C) 48 hours Stable

Long-term (-70°C) 65 days Stable

Freeze-Thaw (3 cycles) - Stable

This study concluded that the analyte (amantadine) was found to be stable under these conditions, as the

mean % deviation was within ±15% of the nominal concentration [1]. A more recent 2022 method also
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confirmed that amantadine had no significant degradation under all tested stability conditions, including

freeze-thaw, short-term, and long-term storage [2].

Experimental Protocol for Stability Validation

The stability data from the 2018 study was generated during the validation of their bioanalytical method.

Here is the general workflow and methodology they employed:

Start: Prepare QC Samples
(Low, Medium, High Concentrations)

1. Bench-top Stability
Store at room temp for 20 hours

LC-ESI-MS/MS Analysis

2. Processed Sample Stability
Store in autosampler (5°C) for 48 hours

3. Long-term Stability
Store at -70°C for 65 days

4. Freeze-Thaw Stability
3 complete cycles

Calculate % Nominal Concentration
(Stable if within ±15%)
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Sample Preparation: Stability was evaluated using quality control (QC) samples at three

concentration levels (low, medium, and high) to cover the calibration range [1].
Chromatography: Separation was achieved on a Synergi Hydro-RP C18 (150 mm × 4.6 mm, 4
µm) analytical column using an isocratic mobile phase of acetonitrile and 10 mM ammonium
formate, pH 3.0 (80:20, v/v) at a flow rate of 0.8 mL/min [1].

Detection: A triple quadrupole mass spectrometer with electrospray ionization (ESI) in positive
mode was used. Amantadine was detected via the mass transition m/z 152.1 → 135.1 [1].

Acceptance Criterion: Stability was confirmed by calculating the mean percentage deviation from
the nominal concentration. A deviation within ±15% was considered to indicate no significant

degradation [1].

Frequently Asked Questions

What is the recommended long-term storage temperature for amantadine plasma samples? Based on

experimental validation, storage at -70°C for at least 65 days has been demonstrated to be effective for

preserving amantadine in plasma [1].

How many freeze-thaw cycles can amantadine plasma samples withstand? The available data indicates

that amantadine in plasma is stable for at least three complete freeze-thaw cycles [1].

Does amantadine require derivatization for stable storage or analysis? No. A key advantage of modern

LC-MS/MS and LC-MS3 methods is that they can analyze amantadine without prior derivatization,

simplifying the sample preparation process [1] [2]. The stability data provided above is for underivatized

amantadine.
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To cite this document: Smolecule. [Amantadine plasma sample storage stability issues]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b518308#amantadine-

plasma-sample-storage-stability-issues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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